Cas no 19955-83-0 (1-(1H-Indol-3-yl)ethanamine)

• Product Name: 1-(1H-Indol-3-yl)ethanamine
• CAS No: 19955-83-0
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD09965855
• CID: 908715
• PubChem ID: 3015701
• Update Time: 2025-05-23

1-(1H-Indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indol-3-yl)ethanamine
• [1-(1H-Indol-3-yl)ethyl]amine
• 1-(1H-indol-3-yl)ethanamine(SALTDATA: FREE)
• 1-(1H-INDOL-3-YL)-ETHYLAMINE
• EN300-75528
• A879921
• MFCD09965855
• 19955-83-0
• 1-(1H-indol-3-yl)ethan-1-amine
• 3-(1-aminoethyl)indole
• 1-(1H-indol-3-yl)ethylamine
• SCHEMBL1239890
• VBNMNLNTLNOVIT-UHFFFAOYSA-N
• AKOS005173877
• CS-0449228
• SB35140
• DTXSID90388485
• ALBB-012797

• MDL： MFCD09965855
• Inchi： 1S/C10H12N2/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7,12H,11H2,1H3
• InChI Key： VBNMNLNTLNOVIT-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)C(C)N

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 327.2±17.0 °C at 760 mmHg
• Flash Point: 177.9±8.1 °C
• PSA: 41.81000
• LogP: 2.88790
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(1H-Indol-3-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(1H-Indol-3-yl)ethanamine

Comprehensive Overview of 1-(1H-Indol-3-yl)ethanamine (CAS No. 19955-83-0): Properties, Applications, and Research Insights

1-(1H-Indol-3-yl)ethanamine (CAS No. 19955-83-0), a structurally unique indole derivative, has garnered significant attention in pharmaceutical and biochemical research due to its versatile applications. This compound, often referred to as 3-(2-Aminoethyl)indole or tryptamine derivative, serves as a critical intermediate in synthesizing bioactive molecules. Its molecular formula, C₁₀H₁₂N₂, and distinctive indole-ethylamine backbone make it a focal point for studies targeting neurotransmitter analogs and metabolic pathways.

In recent years, the demand for indole-based compounds like 1-(1H-Indol-3-yl)ethanamine has surged, driven by their potential in neurological research and drug discovery. Researchers frequently explore its role in modulating serotonin receptors, given its structural similarity to endogenous tryptamines. This aligns with trending topics such as mental health therapeutics and neurodegenerative disease interventions, where users often search for "natural neurotransmitter alternatives" or "indole derivatives in pharmacology."

The synthesis of CAS No. 19955-83-0 typically involves reductive amination of indole-3-acetaldehyde or selective hydrogenation of related precursors. Advanced techniques like HPLC purification and spectroscopic characterization (NMR, MS) ensure high purity, a key concern for laboratories prioritizing research-grade chemicals. Notably, its stability under controlled conditions makes it suitable for long-term storage, addressing common queries like "how to store amine derivatives."

Beyond pharmaceuticals, 1-(1H-Indol-3-yl)ethanamine finds niche applications in agrochemicals and material science. Its indole core contributes to UV-absorbing properties, relevant to sunscreen formulations—a hot topic in cosmetic chemistry. SEO-optimized terms such as "indole compounds in skincare" or "eco-friendly UV filters" could further enhance visibility for this segment.

Ongoing studies investigate the compound’s enzymatic interactions, particularly with monoamine oxidases (MAOs), linking it to discussions on enzyme inhibition and metabolic engineering. This resonates with frequent searches like "MAO inhibitors for depression" or "natural enzyme modulators," highlighting its cross-disciplinary relevance.

In summary, 1-(1H-Indol-3-yl)ethanamine (CAS No. 19955-83-0) exemplifies the convergence of organic chemistry and applied bioscience. Its multifaceted roles—from neuropharmacology to sustainable materials—underscore its value in both academic and industrial settings, while aligning with contemporary search trends for bioactive intermediates and green chemistry solutions.